Cas no 2006277-20-7 (2-[3-(tert-Butoxy)-4-ethoxyphenyl]aceticAcid)

• Product Name: 2-[3-(tert-Butoxy)-4-ethoxyphenyl]aceticAcid
• CAS No: 2006277-20-7
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 4633989
• Update Time: 2025-06-14

2-[3-(tert-Butoxy)-4-ethoxyphenyl]aceticAcid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(tert-Butoxy)-4-ethoxyphenyl]acetic Acid
• Benzeneacetic acid, 3-(1,1-dimethylethoxy)-4-ethoxy-
• 2-[3-(tert-Butoxy)-4-ethoxyphenyl]aceticAcid

• Inchi： 1S/C14H20O4/c1-5-17-11-7-6-10(9-13(15)16)8-12(11)18-14(2,3)4/h6-8H,5,9H2,1-4H3,(H,15,16)
• InChI Key： XRYSQGPQZAXICN-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(OCC)C(OC(C)(C)C)=C1

Additional information on 2-[3-(tert-Butoxy)-4-ethoxyphenyl]aceticAcid

Comprehensive Overview of 2-[3-(tert-Butoxy)-4-ethoxyphenyl]acetic Acid (CAS No. 2006277-20-7)

2-[3-(tert-Butoxy)-4-ethoxyphenyl]acetic Acid, with the CAS number 2006277-20-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of phenylacetic acid derivatives, which are widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals. The presence of both tert-butoxy and ethoxy functional groups in its structure makes it a versatile intermediate for drug development and material science applications.

In recent years, the demand for 2-[3-(tert-Butoxy)-4-ethoxyphenyl]acetic Acid has surged due to its potential role in the synthesis of anti-inflammatory and analgesic agents. Researchers are particularly interested in its ability to modulate biological pathways, making it a candidate for novel therapeutic formulations. The compound's unique structural features, including the phenylacetic acid backbone, contribute to its stability and reactivity, which are critical for high-yield synthetic processes.

The synthesis of CAS 2006277-20-7 involves multi-step organic reactions, often starting from readily available precursors like 4-ethoxyphenol and tert-butyl bromide. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure the compound meets the stringent purity standards required for pharmaceutical applications. This meticulous production process underscores the compound's importance in high-value chemical manufacturing.

From an industrial perspective, 2-[3-(tert-Butoxy)-4-ethoxyphenyl]acetic Acid is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, manufacturers are exploring eco-friendly routes to produce this compound, such as catalytic methods and solvent-free reactions. These innovations align with global trends toward reducing carbon footprints and minimizing hazardous waste in chemical production.

Another area of interest is the compound's potential application in cosmeceuticals and dermatology. Preliminary studies suggest that derivatives of phenylacetic acid may exhibit skin-soothing and anti-aging properties, making them attractive for topical formulations. This has led to increased searches for "2-[3-(tert-Butoxy)-4-ethoxyphenyl]acetic Acid in skincare" and "CAS 2006277-20-7 benefits" among cosmetic chemists and formulators.

In the realm of academic research, CAS 2006277-20-7 is frequently cited in studies exploring structure-activity relationships (SAR). Its modular structure allows for easy derivatization, enabling scientists to fine-tune pharmacological properties. This adaptability has made it a valuable tool in medicinal chemistry, particularly in the design of small-molecule inhibitors and receptor modulators.

For those sourcing 2-[3-(tert-Butoxy)-4-ethoxyphenyl]acetic Acid, quality assurance is paramount. Reputable suppliers provide detailed certificates of analysis (CoA), including data on purity, melting point, and residual solvents. These metrics are crucial for ensuring compliance with regulatory standards such as ICH guidelines and GMP requirements, which are top priorities for pharmaceutical buyers.

Looking ahead, the compound's versatility positions it as a key player in emerging fields like bioconjugation and prodrug development. Its compatibility with various cross-coupling reactions and click chemistry protocols opens doors to innovative applications in targeted drug delivery and diagnostic imaging. As research progresses, CAS 2006277-20-7 is likely to remain a focal point in both industrial and academic settings.